Cas no 1339953-58-0 (6-Oxa-3-azabicyclo[3.1.1]heptane tosylate)
![6-Oxa-3-azabicyclo[3.1.1]heptane tosylate structure](https://ossimg.kuujia.com/scimg/1340000/1339953-58-0x500.png)
1339953-58-0 structure
Product Name:6-Oxa-3-azabicyclo[3.1.1]heptane tosylate
CAS No:1339953-58-0
MF:C12H17NO4S
MW:271.33268237114
MDL:MFCD27665413
CID:1089188
PubChem ID:73554267
Update Time:2025-04-20
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxa-3-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate
- 4-methylbenzenesulfonic acid,6-oxa-3-azabicyclo[3.1.1]heptane
- 6-Oxa-3-azabicyclo[3.1.1]heptane tosylate
- 6-Oxa-3-aza-bicyclo[3.1.1]heptane tosylate
- OR312088
- AK139142
- AX8260835
- 4-methylbenzene-1-sulfonic acid; 6-oxa-3-azabicyclo[3.1.1]heptane
- SCHEMBL20476016
- DB-383845
- 6-Oxa-3-azabicyclo[3.1.1]heptane4-methylbenzenesulfonate
- MFCD27665413
- AS-42915
- EN300-378994
- SY098109
- F8888-8743
- 1339953-58-0
- CS-D0217
- 6-Oxa-3-azabicyclo[3.1.1]heptane, 4-methylbenzenesulfonate
- AKOS022185866
- 4-methylbenzenesulfonic acid;6-oxa-3-azabicyclo[3.1.1]heptane
-
- MDL： MFCD27665413
- Inchi： 1S/C7H8O3S.C5H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-2-6-3-5(1)7-4/h2-5H,1H3,(H,8,9,10);4-6H,1-3H2
- InChI Key： GQPGLNRUOSQXDM-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1C2CNCC1C2
Computed Properties
- Exact Mass: 271.08782920g/mol
- Monoisotopic Mass: 271.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088079-1g |
6-Oxa-3-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate |
1339953-58-0 | 95% | 1g |
606.32 USD | 2021-06-17 | |
| Alichem | A019088079-5g |
6-Oxa-3-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate |
1339953-58-0 | 95% | 5g |
1,512.00 USD | 2021-06-17 | |
| Chemenu | CM106519-250mg |
6-oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 95+% | 250mg |
$240 | 2021-08-06 | |
| Chemenu | CM106519-1g |
6-oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 95+% | 1g |
$660 | 2021-08-06 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-0.01g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 0.01g |
311.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-0.05g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 0.05g |
998.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-0.1g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 0.1g |
1657.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-0.25g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 0.25g |
2761.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-1g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 1g |
5522.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB40349-5g |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate |
1339953-58-0 | 97% | 5g |
16566.00 | 2021-07-09 |
6-Oxa-3-azabicyclo[3.1.1]heptane tosylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1339953-58-0 (6-Oxa-3-azabicyclo[3.1.1]heptane tosylate) Related Products
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